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Compound of Interest

Compound Name: Cellulose acetate trimellitate

Cat. No.: B1257585 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of Cellulose
Acetate Trimellitate, ensuring the protection of laboratory personnel and the integrity of

research.

Cellulose Acetate Trimellitate is a compound utilized in pharmaceutical formulations,

particularly for enteric coatings of tablets and capsules. While generally considered to have a

low hazard profile for standard industrial and research applications, adherence to proper safety

and handling procedures is paramount to minimize exposure and ensure a safe laboratory

environment.[1] This guide provides essential, immediate safety and logistical information for

researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) and Engineering
Controls
To mitigate the risks of irritation and exposure, the following personal protective equipment and

engineering controls are recommended when handling Cellulose Acetate Trimellitate.
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Control Type Recommendation

Engineering Controls

Facilities should be equipped with an eyewash

station and a safety shower. Use in a well-

ventilated area to maintain low airborne

concentrations.[1]

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles that comply with

OSHA's 29 CFR 1910.133 or European

Standard EN166 regulations.[1][2]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][2]

Respiratory Protection

Under normal conditions of use, respiratory

protection is not typically required.[2] However, if

dust is generated, a NIOSH-approved respirator

may be necessary.

Operational Plan: Step-by-Step Handling and
Disposal
A systematic approach to handling Cellulose Acetate Trimellitate from receipt to disposal is

critical for safety and operational efficiency.

Receipt and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a cool, dry, well-ventilated area.[1] Keep the container tightly closed to

prevent moisture absorption and contamination.[1] Store away from incompatible materials,

such as strong oxidizing agents.[1][2]

Handling and Use
Preparation: Before handling, ensure all necessary PPE is worn correctly.
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Ventilation: Handle the material in a well-ventilated area to minimize dust generation and

accumulation.[1]

Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust

clouds.

Cleaning: Clean up any spills immediately.[1] Sweep or vacuum the material and place it in a

sealed, labeled container for disposal.[1] Avoid dry sweeping that can generate dust. Provide

adequate ventilation during cleanup.[1]

Hygiene: Wash hands thoroughly with soap and water after handling.[1]

Disposal
Waste Container: Place waste Cellulose Acetate Trimellitate and any contaminated

materials into a clearly labeled, sealed container.

Regulations: Dispose of the waste in accordance with all applicable federal, state, and local

regulations.[3]

Emergency Procedures
In the event of an exposure or spill, follow these immediate steps:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Skin Contact

Flush skin with plenty of soap and water.

Remove contaminated clothing and wash it

before reuse. Seek medical attention if irritation

develops.[4]

Inhalation

Move the affected person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.

[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water.[1] Seek medical

attention.

Spills

For small spills, carefully sweep up the material

to avoid generating dust and place it in a

suitable container for disposal.[1] For large

spills, follow your institution's emergency spill

response protocol.

Physical and Chemical Properties
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Property Value

Appearance White powder or solid[2]

Melting Point 240-249 °C[1] / 260 °C[2]

Solubility Solubility increases with pH[1]

Stability Stable under normal conditions[2]

Incompatibilities Strong oxidizing agents[1][2]

Hazardous Decomposition Products Carbon monoxide, carbon dioxide[1][2]
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Safe Handling Workflow for Cellulose Acetate Trimellitate
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Caption: Workflow for the safe handling of Cellulose Acetate Trimellitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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